Cas no 552330-78-6 (Isoquinoline, 5-[(5-bromo-3-pyridinyl)oxy]-)

• Product Name: Isoquinoline, 5-[(5-bromo-3-pyridinyl)oxy]-
• CAS No: 552330-78-6
• MF: C₁₄H₉BrN₂O
• MW: 301.138062238693
• CID: 4034522
• PubChem ID: 22607799
• Update Time: 2025-04-22

Isoquinoline, 5-[(5-bromo-3-pyridinyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-[(5-bromo-3-pyridinyl)oxy]-
• SCHEMBL6855895
• 5-[(5-Bromo-3-pyridinyl)oxy]isoquinoline
• DB-206490
• 552330-78-6
• 5-[(5-bromopyridin-3-yl)oxy]isoquinoline
• CTJUIVZDXOEPIJ-UHFFFAOYSA-N

• Inchi： 1S/C14H9BrN2O/c15-11-6-12(9-17-8-11)18-14-3-1-2-10-7-16-5-4-13(10)14/h1-9H
• InChI Key： CTJUIVZDXOEPIJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C(OC3=CC(Br)=CN=C3)=CC=C2)C=CN=1

Computed Properties

• Exact Mass: 299.98983Da
• Monoisotopic Mass: 299.98983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 35Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers